molecular formula C13H21NO3 B6240662 rac-tert-butyl (1R,5S)-7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylate, cis CAS No. 2408937-37-9

rac-tert-butyl (1R,5S)-7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylate, cis

Cat. No. B6240662
CAS RN: 2408937-37-9
M. Wt: 239.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

There are several compounds that are structurally similar to the one you mentioned. For example, rac-tert-butyl (1R,5S,6R)-6-(aminomethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate and tert-butyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate are two such compounds. These compounds are typically stored at room temperature and come in either liquid or powder form .


Molecular Structure Analysis

The molecular structure of a compound can be represented by its InChI code. For example, the InChI code for rac-tert-butyl (1R,5S,6R)-6-(aminomethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate is 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-6-9-4-8(5-13)10(9)7-14/h8-10H,4-7,13H2,1-3H3/t8-,9-,10-/m0/s1 .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be inferred from its structure and other known properties. For example, rac-tert-butyl (1R,5S,6R)-6-(aminomethyl)-3-azabicyclo[3.2.0]heptane-3-carboxylate has a molecular weight of 226.32 , and tert-butyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate has a molecular weight of 241.33 . These compounds are typically stored at room temperature and come in either liquid or powder form .

Safety and Hazards

Safety information for these compounds includes hazard statements such as H302, H315, H318, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, and P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (1R,5S)-7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylate, cis involves the synthesis of the key intermediate, 7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylic acid, followed by the esterification reaction with tert-butyl alcohol and the final cis-selective reduction of the resulting ester.", "Starting Materials": [ "2,5-dimethylcyclohexanone", "Sodium borohydride", "Sodium hydroxide", "Methanol", "Tert-butyl alcohol", "Acetic acid", "Sodium acetate", "Palladium on carbon", "Hydrogen gas" ], "Reaction": [ "Step 1: Reduction of 2,5-dimethylcyclohexanone with sodium borohydride in methanol to obtain 7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylic acid", "Step 2: Esterification of the carboxylic acid with tert-butyl alcohol in the presence of acetic acid and sodium acetate to obtain rac-tert-butyl (1R,5S)-7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylate", "Step 3: Reduction of the ester with palladium on carbon and hydrogen gas in the presence of sodium hydroxide to obtain the final product, rac-tert-butyl (1R,5S)-7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylate, cis" ] }

CAS RN

2408937-37-9

Product Name

rac-tert-butyl (1R,5S)-7,7-dimethyl-6-oxo-2-azabicyclo[3.2.0]heptane-2-carboxylate, cis

Molecular Formula

C13H21NO3

Molecular Weight

239.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.